N-(2,4-dimethoxyphenyl)-2-(2-((2-fluorobenzyl)thio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[2-[(2-fluorophenyl)methylsulfanyl]-4-methyl-6-oxo-1H-pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C22H22FN3O4S/c1-13-16(11-20(27)25-18-9-8-15(29-2)10-19(18)30-3)21(28)26-22(24-13)31-12-14-6-4-5-7-17(14)23/h4-10H,11-12H2,1-3H3,(H,25,27)(H,24,26,28)
• InChI Key: USSJZXXLQAFVNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)SCC2=CC=CC=C2F)CC(=O)NC3=C(C=C(C=C3)OC)OC
• Molecular Formula: C22H22FN3O4S
• Molecular Weight: 443.5 g/mol
• CAS No.: 1105200-84-7

Description

N-(2,4-dimethoxyphenyl)-2-(2-((2-fluorobenzyl)thio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetamide is a useful research compound. Its molecular formula is C22H22FN3O4S and its molecular weight is 443.49. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Biological Applications : Research involves the synthesis of compounds with specific structural features, such as thioadenosine analogues and fluorescent probe conjugates, for studying cell-surface human equilibrative nucleoside transporter 1 (hENT1) levels. This has implications for predicting the antitumor efficacy of certain drugs like gemcitabine (Robins et al., 2010).

• Anti-inflammatory and Analgesic Agents : Novel heterocyclic compounds derived from benzodifuranyl and related structures have been synthesized and tested for their anti-inflammatory and analgesic activities. Some of these compounds exhibited significant COX-2 inhibition, analgesic, and anti-inflammatory effects, suggesting potential for pharmaceutical applications (Abu‐Hashem et al., 2020).

• Antitumor Activities : The synthesis and characterization of amino acid ester derivatives containing 5-fluorouracil have shown that certain derivatives exhibit in vitro antitumor activity against various cancer cell lines, indicating potential applications in cancer therapy (Xiong et al., 2009).

• Radiolabeling for Imaging : Compounds structurally related to the one have been developed for radiolabeling with fluorine-18 for positron emission tomography (PET) imaging, specifically targeting the translocator protein (18 kDa) in the brain. This application is crucial for diagnosing and researching neurodegenerative diseases (Dollé et al., 2008).

• Molecular Modeling and Screening : New imidazothiadiazole analogs have been synthesized and subjected to molecular modeling and anticancer screening. These studies are vital for understanding the molecular interactions of these compounds with biological targets and evaluating their potential as anticancer agents (Abu-Melha, 2021).